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Compound of Interest

4-Methoxy-3-methylbenzy!
Compound Name:
chloride

Cat. No.: B1345713

A Comprehensive Technical Guide to 4-Methoxy-
3-methylbenzyl Chloride

This technical guide provides an in-depth overview of the chemical structure, molecular weight,
and other critical properties of 4-Methoxy-3-methylbenzyl chloride, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 4-Methoxy-3-methylbenzyl chloride are summarized in the
table below, offering a consolidated view of its key characteristics.
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Property Value Reference
CAS Number 60736-71-2 [1][2][3]
Molecular Formula CoH11CIO [1112][31[4]
Molecular Weight 170.64 g/mol [11[31[41[5]
Alternate Molecular Weight 170.636 g/mol [2][6]
Boiling Point 143°C at 25 mmHg [41[5][6]
Density 1.11 g/cm3 [5]1[6]
Appearance Colorless to light yellow liquid [5]

Storage Temperature 2-8°C [5]

Chemical Structure

The chemical structure of 4-Methoxy-3-methylbenzyl chloride is depicted below. The
molecule consists of a benzene ring substituted with a methoxy group, a methyl group, and a
chloromethyl group at positions 4, 3, and 1, respectively.

Caption: 2D Chemical Structure of 4-Methoxy-3-methylbenzyl chloride.

Experimental Protocols

Synthesis of 4-Methoxy-3-methylbenzyl chloride

A common laboratory-scale synthesis of 4-Methoxy-3-methylbenzyl chloride involves the
reaction of 4-methoxy-3-methylbenzyl alcohol with hexachloroethane and triphenylphosphine.

[4]

Materials:

¢ 4-methoxy-3-methylbenzyl alcohol (1 eq.)
o Hexachloroethane (1 eq.)

« Triphenylphosphine (1 eq.)
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e Anhydrous methylene chloride (0.3 M)
o Water

e Brine

e Anhydrous sodium sulfate

« Silica gel for column chromatography
o Ethyl acetate

e Hexane

Procedure:

» To a stirred solution of 4-methoxy-3-methylbenzyl alcohol (15.18 mmol, 1 eq.) in anhydrous
methylene chloride (50 mL), add hexachloroethane (15.18 mmol, 1 eq.) and
triphenylphosphine (15.18 mmol, 1 eq.) in sequence.[4]

 Stir the reaction mixture at room temperature overnight.[4]
 After the reaction is complete, transfer the mixture to a separatory funnel.
e Wash the organic phase sequentially with water and brine.

» Dry the organic phase with anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by silica gel column chromatography using 30% ethyl acetate in
hexane as the eluent to yield the target product, 4-methoxy-3-methylbenzyl chloride.[4]

Product Confirmation: The structure of the synthesized product can be confirmed by *H NMR
spectroscopy. The expected signals in CDCls at 400 MHz are: 6 7.16 (m, 2H), 6.76 (d, 1H, J =
8.10 Hz), 4.52 (s, 2H), 3.81 (s, 3H), 2.19 (s, 3H).[4]

Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis and purification of 4-Methoxy-
3-methylbenzyl chloride.

Reactants:
- 4-methoxy-3-methylbenzyl alcohol
- Hexa ethane

Purification: Product:
Silica Gel Column Chromatography ’ .
(30% Ethyl Acetate/Hexane) 4-Methoxy-3-methylbenzyl chloride

- Tripher osphine
- Anhydrous Methylene Chloride

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 4-Methoxy-3-methylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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